N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide

• IUPAC Name: N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
• InChI: InChI=1S/C14H16N2O2S/c1-8-4-7-10(18-3)11-12(8)19-14(16(11)2)15-13(17)9-5-6-9/h4,7,9H,5-6H2,1-3H3
• InChI Key: YUZVKNRQIAMPJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N(C(=NC(=O)C3CC3)S2)C
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Synthesis Analysis

Benzothiazoles can be synthesized through the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides. Another method involves the cyclization of thioamide or carbon dioxide (CO2) as raw materials.

Molecular Structure Analysis

The benzothiazole ring system involves a benzene ring fused to a thiazole ring. Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively.

Chemical Reactions Analysis

The chemical reactions of benzothiazoles can vary greatly depending on the substituents on the thiazole ring. These substituents can affect the biological outcomes to a great extent.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzothiazole compound would depend on its exact structure. For example, the compound “N’-(4-Methoxy-7-methyl-1,3-benzothiazol-2-yl)-N,N-dimethyl-1,2-ethanediamine” has a molecular formula of C13H19N3OS, an average mass of 265.375 Da, and a monoisotopic mass of 265.124878 Da.

Scientific Research Applications

Synthesis and Biological Activity

N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide is involved in the synthesis of novel compounds with potential biological activities. For instance, derivatives of benzothiazole were synthesized and evaluated for antimicrobial activity, highlighting the compound's role in creating new antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Photodynamic Therapy for Cancer

Compounds related to benzothiazole are being explored for their potential in photodynamic therapy, a treatment modality for cancer. A study developed new zinc phthalocyanine derivatives, demonstrating significant potential for use as Type II photosensitizers in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Anti-inflammatory Applications

Research also indicates the role of benzothiazole derivatives in anti-inflammatory activities. A study synthesizing new Mannich base derivatives showcased their significant in-vitro anti-inflammatory activity, which is crucial for developing new anti-inflammatory drugs (Rathi, More, Deshmukh, & Chaudhari, 2013).

Antifungal Properties

Benzothiazole derivatives have been shown to exhibit antifungal effects. A study on newly synthesized compounds revealed their efficacy against various fungi types, indicating their potential as antifungal agents (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).

Corrosion Inhibition

In the field of materials science, benzothiazole derivatives have been used as corrosion inhibitors for carbon steel, demonstrating the compound's utility beyond biomedical applications (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).

Liquid Crystal Synthesis

Furthermore, benzothiazole derivatives are used in synthesizing liquid crystals. A study explored the synthesis of new liquid crystals with a benzothiazole core, demonstrating their application in display technologies (Ha, Koh, Lee, Yeap, Lin, & Ong, 2010).

Mechanism of Action

The mechanism of action of benzothiazoles can vary depending on their specific structure and the biological system they interact with. They are known to interact with various biological targets, inducing a range of effects.

Future Directions

The future development trend and prospect of the synthesis of benzothiazoles are anticipated to be related to green chemistry. This includes the development of more environmentally friendly synthesis methods, such as those involving the use of CO2 as a raw material.